Ethyl 2-(3-chlorophenoxy)acetate
Overview
Description
Ethyl 2-(3-chlorophenoxy)acetate is a chemical compound with the CAS Number: 52094-98-1 . Its molecular weight is 214.65 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code:1S/C10H11ClO3/c1-2-13-10(12)7-14-9-5-3-4-8(11)6-9/h3-6H,2,7H2,1H3
. This indicates that the molecule consists of an ethyl group (C2H5) attached to an acetate group (C2H3O2) which is further connected to a 3-chlorophenoxy group (C6H4ClO). Physical and Chemical Properties Analysis
This compound has a molecular weight of 214.65 .Scientific Research Applications
Analytical Methods Development
Ethyl 2-(3-chlorophenoxy)acetate is often analyzed in toxicological studies due to its presence in various chemical compounds. Osterloh, Lotti, and Pond (1983) reported a case of a fatal overdose involving chlorophenoxyacetic acids, where methods such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography/Nitrogen Phosphorus Detection (GC/NPD) were developed for measuring chlorophenoxy acetic acids and related compounds. These analytical methods are crucial for identifying and quantifying the presence of such compounds in biological samples, providing a foundation for further toxicological assessment and forensic investigation (Osterloh, Lotti, & Pond, 1983).
Environmental and Health Impact Studies
This compound and related compounds have been the subject of environmental and health impact studies. Smith, Pearce, Fisher, Giles, Teague, and Howard (1984) conducted a case-control study in New Zealand to explore the relationship between exposure to phenoxyherbicides, including chlorophenoxyacetic acids, and soft tissue sarcoma. Although the study did not conclusively establish a relationship, it highlighted the need for further research to understand the potential health risks associated with exposure to these chemicals (Smith et al., 1984).
Investigation of Hematological Effects
The hematological effects of related compounds, such as 2-ethoxy ethyl acetate, have been investigated to understand their impact on human health. Loh, Shih, Liou, Lin, Hsieh, Chen, and Liao (2003) studied the hematological effects in workers exposed to 2-ethoxy ethyl acetate, finding that exposure led to hematological toxicity, including anemic conditions in highly exposed female workers. This research provides insights into the potential health risks associated with exposure to ethoxy compounds, contributing to the broader understanding of the safety profile of related chemicals (Loh et al., 2003).
Properties
IUPAC Name |
ethyl 2-(3-chlorophenoxy)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-2-13-10(12)7-14-9-5-3-4-8(11)6-9/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBPWQKZOBIRMFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC(=CC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70352765 | |
Record name | ethyl 2-(3-chlorophenoxy)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70352765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52094-98-1 | |
Record name | ethyl 2-(3-chlorophenoxy)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70352765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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